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Introduction

Finafloxacin is a novel 8-cyano-substituted fluoroquinolone antibacterial agent with a unique

characteristic: its activity is significantly enhanced under acidic conditions.[1][2] This property

makes it a promising candidate for treating infections in acidic environments, such as urinary

tract infections and infections within phagocytic cells.[1][3] Unlike other fluoroquinolones, such

as ciprofloxacin and levofloxacin, which tend to lose efficacy at lower pH, finafloxacin's

potency increases, with optimal activity observed between pH 5.0 and 6.0.[2][4] This document

provides detailed protocols for determining the Minimum Inhibitory Concentration (MIC) of

finafloxacin at various pH levels, enabling researchers to accurately assess its antimicrobial

activity under conditions that mimic specific infectious milieus.

Data Presentation
The following tables summarize the MICs of finafloxacin against various bacterial species at

different pH values, as determined by broth microdilution and agar dilution methods. These

data illustrate the pH-dependent activity of finafloxacin.

Table 1: Finafloxacin MICs (µg/mL) at Acidic vs. Neutral pH for Various Bacterial Species
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Organism pH 5.8 pH 7.2
Fold Change in MIC
(pH 7.2 vs. 5.8)

Escherichia coli ATCC

25922
0.015 - 0.06 0.12 - 0.25

4 to 8-fold lower at

acidic pH

Staphylococcus

aureus ATCC 29213
0.008 - 0.03 0.06 - 0.12

4 to 8-fold lower at

acidic pH

Pseudomonas

aeruginosa ATCC

27853

0.25 - 1 1 - 4
2 to 4-fold lower at

acidic pH

Klebsiella

pneumoniae
0.015 - 0.06 0.12 - 0.5

4 to 8-fold lower at

acidic pH

Enterococcus faecalis

ATCC 29212
0.06 - 0.25 0.5 - 2

4 to 8-fold lower at

acidic pH

Data compiled from multiple studies.[2][4][5]

Table 2: Comparative MICs (µg/mL) of Finafloxacin and Ciprofloxacin at Different pH Values

Organism Antibiotic pH 5.8 pH 7.2

Escherichia coli Finafloxacin 0.03 0.25

Ciprofloxacin 0.12 0.03

Staphylococcus

aureus
Finafloxacin 0.015 0.12

Ciprofloxacin 0.5 0.25

This table demonstrates the contrasting effect of acidic pH on finafloxacin and ciprofloxacin.[1]

[6]

Experimental Protocols
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The following protocols are based on the Clinical and Laboratory Standards Institute (CLSI)

guidelines for broth microdilution and agar dilution methods.[7][8]

Protocol 1: Broth Microdilution MIC Assay at Different
pH Levels
This method determines the MIC in a liquid medium and is suitable for a wide range of bacteria.

[9]

Materials:

Finafloxacin powder

Cation-adjusted Mueller-Hinton Broth (CAMHB)[5]

Sterile 96-well microtiter plates

Bacterial strains (including quality control strains like E. coli ATCC 25922, S. aureus ATCC

29213, and P. aeruginosa ATCC 27853)[10]

Sterile saline (0.85% NaCl)

0.5 McFarland turbidity standard

Sterile water

Hydrochloric acid (HCl) for pH adjustment[7]

pH meter

Spectrophotometer

Incubator

Procedure:

Preparation of pH-Adjusted Media:
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Prepare CAMHB according to the manufacturer's instructions.

Divide the broth into aliquots for each desired pH level (e.g., pH 5.8, 6.5, 7.2).

Adjust the pH of each aliquot using sterile HCl.[7] Monitor the pH carefully with a

calibrated pH meter.

Sterilize the pH-adjusted media by autoclaving. Verify the pH again after sterilization and

cooling.

Preparation of Finafloxacin Stock Solution:

Prepare a stock solution of finafloxacin in a suitable solvent (e.g., sterile water) at a

concentration of 1280 µg/mL.

Preparation of Microtiter Plates:

Perform serial two-fold dilutions of the finafloxacin stock solution in the pH-adjusted

CAMHB in the 96-well plates to achieve the desired final concentration range (e.g., 0.008

to 128 µg/mL).

Include a growth control well (no antibiotic) and a sterility control well (no bacteria) for

each pH.

Inoculum Preparation:

From a fresh (18-24 hours) culture plate, select several colonies of the test organism.

Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard

(approximately 1.5 x 10⁸ CFU/mL).

Dilute this suspension in the appropriate pH-adjusted CAMHB to achieve a final inoculum

density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[11]

Inoculation and Incubation:

Inoculate each well (except the sterility control) with the prepared bacterial suspension.
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Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

MIC Determination:

The MIC is the lowest concentration of finafloxacin that completely inhibits visible growth

of the organism.[9]

Protocol 2: Agar Dilution MIC Assay at Different pH
Levels
This method is useful for testing multiple isolates simultaneously.

Materials:

Finafloxacin powder

Mueller-Hinton Agar (MHA)

Bacterial strains

Materials for inoculum preparation as in Protocol 1

Inoculum replicating apparatus

Sterile petri dishes

Hydrochloric acid (HCl) for pH adjustment

Procedure:

Preparation of pH-Adjusted Agar Plates:

Prepare MHA according to the manufacturer's instructions.

Adjust the pH of the molten agar using sterile HCl before autoclaving.[7]

Incorporate serial two-fold dilutions of finafloxacin into the molten, pH-adjusted MHA.

Pour the agar into sterile petri dishes and allow them to solidify.
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Include a growth control plate (no antibiotic) for each pH.

Inoculum Preparation:

Prepare the bacterial inoculum as described in Protocol 1, adjusting the final concentration

to approximately 1 x 10⁷ CFU/mL.

Inoculation and Incubation:

Spot-inoculate the prepared agar plates with the bacterial suspensions using an inoculum

replicating apparatus.

Allow the inocula to dry, then invert the plates and incubate at 35°C ± 2°C for 16-20 hours.

MIC Determination:

The MIC is the lowest concentration of finafloxacin at which there is no growth, a faint

haze, or a single colony.
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Caption: Workflow for determining Finafloxacin MIC at different pH levels.
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Caption: Conceptual relationship between pH and fluoroquinolone activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3165343/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3165343/
https://iacld.com/UpFiles/Documents/672a1c7c-d4ad-404e-b10e-97c19e21cdce.pdf
https://microbeonline.com/minimum-inhibitory-concentration-mic-broth-dilution-method-procedure-interpretation/
https://www.merlionpharma.com/fileadmin/user_upload/04-news-presentations/04-03-presentations-poster/2008/Engelhardt_2008_a.pdf
https://www.pubcompare.ai/protocol/xKj7rYsBwGXEOgeswyLP/
https://www.benchchem.com/product/b1662518#method-for-determining-finafloxacin-mic-at-different-ph-levels
https://www.benchchem.com/product/b1662518#method-for-determining-finafloxacin-mic-at-different-ph-levels
https://www.benchchem.com/product/b1662518#method-for-determining-finafloxacin-mic-at-different-ph-levels
https://www.benchchem.com/product/b1662518#method-for-determining-finafloxacin-mic-at-different-ph-levels
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1662518?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

